N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-2-naphthalen-1-ylacetamide

• IUPAC Name: N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C18H17N3O3/c1-20-15(11-17(23)21(2)18(20)24)19-16(22)10-13-8-5-7-12-6-3-4-9-14(12)13/h3-9,11H,10H2,1-2H3,(H,19,22)
• InChI Key: AXPZVPUIGVHMOG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C)NC(=O)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

“N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-2-naphthalen-1-ylacetamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a naphthalene ring, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and naphthalene rings. The pyrimidine ring would have a planar geometry due to the sp2 hybridization of its atoms, while the naphthalene ring would also be planar due to the conjugation of its pi electrons.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the amide group, the pyrimidine ring, and the naphthalene ring. The amide group could undergo hydrolysis under acidic or basic conditions, while the pyrimidine ring could participate in electrophilic substitution reactions. The naphthalene ring, being an aromatic system, could also undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the amide group could result in the formation of hydrogen bonds, affecting its solubility in different solvents. The aromatic rings could contribute to its stability and also affect its solubility.